Cas no 37517-30-9 (Acebutolol)

• Product Name: Acebutolol
• CAS No: 37517-30-9
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 54722
• PubChem ID: 1978
• Update Time: 2025-06-09

Acebutolol Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetyl-4-(2-hydroxy-3-(isopropylamino)propoxy)phenyl)butyramide
• N-[3-Acetyl-4-(2-hydroxy-3-propan-2-ylamino-propoxy)-phenyl]butanamide
• Acebutolol
• Acebutolol Discontinued. See: A123800
• EN300-7398930
• (+-)-N-(3-Acetyl-4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)butanamide
• DS-3129
• Sectral (Salt/Mix)
• Spectrum5_001399
• Acebutololum (INN-Latin)
• Acebrutololum (INN-Latin)
• BPBio1_000283
• (.+/-.)-3'-Acetyl-4'-[2-hydroxy-3-(1-methylethylamino)propoxy]butyranilide
• AB00053574_13
• Acebutolol [USAN:INN:BAN]
• Butanamide, N-(3-acetyl-4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-,monohydrochloride,(+-)-
• Spectrum3_000573
• (.+/-.)-3'-Acetyl-4'-[2-hydroxy-3-(isopropylamino)propoxy]butyranilide
• KBioGR_001283
• Acebutolol (USAN/INN)
• SPBio_001499
• (+-)-Acebutolol
• CS-0009240
• 3'-Acetyl-4'-(2-hydroxy-3-isopropylaminopropoxy)butyranilid
• (.+/-.)-Acebutolol
• NINDS_000612
• HY-17497
• BRD-A29260609-003-15-3
• Butanamide, N-(3-acetyl-4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-, (+-)-
• (+/-)-3'-ACETYL-4'-(2-HYDROXY-3-(ISOPROPYLAMINO)PROPOXY)BUTYRANILIDE
• N-[3-acetyl-4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]butanamide
• Wesfalin (Salt/Mix)
• Prestwick2_000069
• Monitan
• 37517-30-9
• AKOS015963037
• Acebutololum
• N-(3-acetyl-4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)butanamide
• 5'-Butyramido-2'-(2-hydroxy-3-isopropylaminopropoxy)acetophenone
• GTPL7107
• Acetobutolol (INN-Spanish)
• Acebrutololum [INN-Latin]
• ACEBUTOLOL [MI]
• Acebutololo
• Q418857
• (+/-)-acebutolol
• KBio2_000971
• Acetobutolol
• KBio1_000612
• SPBio_002178
• NS00006043
• 1-(2-Acetyl-4-n-butyramidophenoxy)-2-hydroxy-3-isopropylaminopropane
• Butanamide, N-[3-acetyl-4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]-
• BSPBio_000257
• (-)-ACEBUTOLOL
• EINECS 253-539-0
• N-(3-Acetyl-4-[2-hydroxy-3-(isopropylamino)propoxy]phenyl)butanamide
• AB00053574_14
• Spectrum_000491
• 28197-63-9
• KBio3_001486
• KBio2_006107
• A935714
• L000998
• DB01193
• FT-0660954
• AB00053574
• BDBM25755
• Acebutololum [INN-Latin]
• DivK1c_000612
• N-(3-acetyl-4-(2-hydroxy-3-(isopropylamino)propoxy)phenyl)butanamide
• KBioSS_000971
• NCGC00018215-02
• dl-Acebutolol
• MFCD00599435
• KBio2_003539
• SBI-0051584.P003
• N-(3-Acetyl-4-(2-hydroxy-3-(isopropylamino)-propoxy)phenyl)butyramide
• DTXSID2048539
• N-(3-acetyl-4-(2-hydroxy-3-(propan-2-ylamino)propoxy)phenyl)butanamide
• (.+/-.)-N-(3-Acetyl-4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)butanamide
• IL 17803A (Salt/Mix)
• C06803
• Prestwick1_000069
• ACEBUTOLOL [USAN]
• Acebrutololum
• CHEMBL642
• SCHEMBL3772
• IDI1_000612
• C07AB04
• CCRIS 9214
• Sectral
• D02338
• 3'-Acetyl-4'-(2-hydroxy-3-(isopropylamino)propoxy)butyranilide
• Discontinued. See: A123800
• Prestwick0_000069
• BSPBio_001986
• ACEBUTOLOL [VANDF]
• N-(3-Acetyl-4-[2-hydroxy-3-(isopropylamino)propoxy]phenyl)butanamide #
• AT39841
• Prestwick3_000069
• Spectrum4_000802
• ACEBUTOLOL [MART.]
• BRD-A29260609-003-05-4
• 67P356D8GH
• Butanamide, N-[3-acetyl-4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]-, (.+/-.)-
• Acetobutolol [INN-Spanish]
• ACEBUTOLOL [INN]
• ACEBUTOLOL (MART.)
• (+-)-3'-Acetyl-4'-(2-hydroxy-3-(isopropylamino)propoxy)butyranilide
• Neptal
• GOEMGAFJFRBGGG-UHFFFAOYSA-N
• 3'-(Acetyl-4'-(2-hydroxy-3-(isopropylamino)propoxy)butyranilide
• N-(3-acetyl-4-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}phenyl)butanimidic acid
• BUTANAMIDE, N-(3-ACETYL-4-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)PHENYL)-, (+/-)-
• DTXCID8028006
• Epitope ID:146105
• Spectrum2_001340
• RP 21823
• UNII-67P356D8GH
• N-(3-acetyl-4-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}phenyl)butanamide
• N-[3-acetyl-4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]butanamide
• ACEBUTOLOL [WHO-DD]
• N-{3-acetyl-4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl}butanamide
• BRN 2162244
• CHEBI:2379
• BRD-A29260609-003-26-0
• BRD-A29260609-003-25-2
• Butanamide,N-[3-acetyl-4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]-
• DB-069556

• MDL： MFCD00599435
• Inchi： 1S/C18H28N2O4/c1-5-6-18(23)20-14-7-8-17(16(9-14)13(4)21)24-11-15(22)10-19-12(2)3/h7-9,12,15,19,22H,5-6,10-11H2,1-4H3,(H,20,23)
• InChI Key： GOEMGAFJFRBGGG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C(C)=O)NC(CCC)=O)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 336.20500
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.1748 (rough estimate)
• Melting Point: 119-123 ºC
• Boiling Point: 472.9°C (rough estimate)
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: 259 mg/L
• PSA: 87.66000
• LogP: 2.82940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Acebutolol

Comprehensive Overview of Acebutolol (CAS No. 37517-30-9): Mechanism, Applications, and Modern Relevance

Acebutolol (CAS No. 37517-30-9) is a clinically significant beta-adrenergic receptor blocker widely used in the management of cardiovascular conditions. As a cardioselective beta-1 antagonist, it exhibits preferential action on cardiac tissues while minimizing effects on bronchial and vascular smooth muscles. This property makes it a safer option for patients with concurrent respiratory conditions, addressing a common concern in hypertension treatment protocols.

The molecular structure of Acebutolol incorporates both hydrophilic and lipophilic moieties, contributing to its unique pharmacokinetic profile. With moderate oral bioavailability (approximately 40%) and an elimination half-life of 3-4 hours, it offers practical dosing flexibility. The compound undergoes hepatic metabolism to produce diacetolol, an active metabolite with prolonged pharmacological activity, which enhances its therapeutic duration—a feature frequently discussed in pharmacology forums and clinical pharmacology research.

Modern applications of Acebutolol extend beyond its primary indication for hypertension management. Recent studies explore its potential role in arrhythmia control, particularly in ventricular arrhythmias, where its membrane-stabilizing activity proves beneficial. This dual-action mechanism—combining beta-blockade with sodium channel modulation—has sparked renewed interest among researchers investigating multi-target cardiovascular therapies, a trending topic in cardiology research circles.

Patient-centric considerations have elevated discussions about Acebutolol's safety profile in digital health communities. Compared to non-selective beta-blockers, it demonstrates reduced incidence of bronchospasm and peripheral vasoconstriction, making it preferable for asthmatic hypertensives—a population often excluded from traditional beta-blocker therapy. These advantages are frequently highlighted in comparative effectiveness research and personalized medicine discussions.

Emerging data suggests potential neuroprotective effects of Acebutolol in stress-related disorders, with preliminary studies indicating modulation of catecholamine pathways in the central nervous system. This has led to experimental applications in performance anxiety and essential tremor, expanding the compound's therapeutic horizon—a development closely followed in translational medicine platforms and drug repurposing initiatives.

From a pharmaceutical chemistry perspective, the synthesis of Acebutolol (CAS No. 37517-30-9) involves strategic aryloxypropanolamine construction, with particular attention to stereochemical purity due to the differential activity of its enantiomers. This aspect remains crucial for manufacturers optimizing generic drug production processes, especially in markets emphasizing bioequivalence standards and cost-effective therapeutics.

Environmental fate studies of Acebutolol have gained attention in ecopharmacovigilance research, examining its persistence in water systems and potential ecological impacts. As detection methods improve, discussions about pharmaceutical pollutants and green chemistry solutions increasingly reference beta-blockers like Acebutolol, aligning with global environmental sustainability goals in the pharmaceutical industry.

The compound's thermodynamic stability and solid-state properties remain active research areas in pharmaceutical formulation science. Recent advances in co-crystal engineering have explored methods to enhance Acebutolol's solubility profile without compromising its chemical stability—a balance critical for developing improved oral dosage forms and addressing patient compliance challenges in chronic therapy.

In clinical practice, Acebutolol dosing requires careful consideration of renal function parameters, particularly in elderly populations where age-related pharmacokinetic changes may alter drug disposition. These practical considerations feature prominently in geriatric pharmacology guidelines and medication safety protocols, reflecting growing concerns about polypharmacy risks in aging populations.

Ongoing pharmacogenomic research investigates CYP2D6 polymorphisms affecting Acebutolol metabolism, contributing to the broader conversation about precision dosing in cardiovascular medicine. This intersects with popular healthcare technology trends, including digital therapeutics and AI-assisted treatment personalization, where beta-blocker response prediction algorithms are being developed.

From a global health perspective, Acebutolol's inclusion in WHO Essential Medicines Lists for certain cardiovascular indications underscores its therapeutic value in diverse healthcare systems. Its cost-benefit ratio and temperature stability make it particularly suitable for resource-limited settings—a topic gaining traction in global health equity discussions and access to medicines initiatives.

Comparative analyses between Acebutolol and newer third-generation beta-blockers continue to inform therapeutic decision-making. While newer agents offer additional vasodilatory properties, Acebutolol's established safety record and cost-effectiveness maintain its relevance in formulary management discussions and value-based healthcare models.

The compound's molecular interactions with adrenergic receptors remain a subject of advanced computational pharmacology studies, utilizing molecular docking simulations to refine understanding of its binding affinities. These investigations contribute to the growing field of structure-based drug design, particularly for cardiovascular targets.

Quality control protocols for Acebutolol formulations emphasize monitoring of related substances and degradation products, employing advanced chromatographic methods to ensure pharmaceutical purity. These analytical challenges are frequently addressed in pharmacopeial standards updates and quality assurance forums within the pharmaceutical sciences community.